molecular formula C13H23NO3S2 B8579805 5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid CAS No. 214556-01-1

5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid

Cat. No.: B8579805
CAS No.: 214556-01-1
M. Wt: 305.5 g/mol
InChI Key: CMKXRGMJZZTNPK-UHFFFAOYSA-N
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Description

5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid is a useful research compound. Its molecular formula is C13H23NO3S2 and its molecular weight is 305.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

214556-01-1

Molecular Formula

C13H23NO3S2

Molecular Weight

305.5 g/mol

IUPAC Name

5-[5-(dithiolan-3-yl)pentanoylamino]pentanoic acid

InChI

InChI=1S/C13H23NO3S2/c15-12(14-9-4-3-7-13(16)17)6-2-1-5-11-8-10-18-19-11/h11H,1-10H2,(H,14,15)(H,16,17)

InChI Key

CMKXRGMJZZTNPK-UHFFFAOYSA-N

Canonical SMILES

C1CSSC1CCCCC(=O)NCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction was carried out as described in Example 49, but using 0.65 g of methyl 5-[5-(1,2-dithiolan-3-yl)pentanoylamino]pentanoate (prepared as described in Example 118), 13 ml of methanol and 5.09 ml of a 1 N aqueous solution of sodium hydroxide. The solvent was removed from the reaction mixture by evaporation under reduced pressure, and water was added to the residue. The mixture was neutralized by the addition of 2 N aqueous hydrochloric acid, after which it was extracted with ethyl acetate. The extraction solution was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous sodium sulfate. The ethyl acetate was removed from the extraction solution by evaporation under reduced pressure, and the residue was recrystallized from ethyl acetate, to obtain 0.33 g of the title compound as pale yellowish green crystals, melting at 98 to 100° C.
Name
methyl 5-[5-(1,2-dithiolan-3-yl)pentanoylamino]pentanoate
Quantity
0.65 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
13 mL
Type
solvent
Reaction Step Four

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